Cas no 1396810-80-2 (N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)naphthalene-1-carboxamide)

• Product Name: N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)naphthalene-1-carboxamide
• CAS No: 1396810-80-2
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 5799525
• Update Time: 2025-05-19

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxamide, N-(1-cyclopropyl-5-oxo-3-pyrrolidinyl)-
• N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)naphthalene-1-carboxamide

• Inchi： 1S/C18H18N2O2/c21-17-10-13(11-20(17)14-8-9-14)19-18(22)16-7-3-5-12-4-1-2-6-15(12)16/h1-7,13-14H,8-11H2,(H,19,22)
• InChI Key： VZXIIUZLOLBWLG-UHFFFAOYSA-N
• SMILES： C1(C(NC2CC(=O)N(C3CC3)C2)=O)=C2C(C=CC=C2)=CC=C1

Additional information on N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)naphthalene-1-carboxamide

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)naphthalene-1-carboxamide: A Comprehensive Overview

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)naphthalene-1-carboxamide, with the CAS registry number 1396810-80-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a naphthalene ring system with a cyclopropyl-substituted pyrrolidinone moiety. The integration of these structural elements contributes to its intriguing chemical properties and potential therapeutic applications.

The naphthalene core of this compound serves as a rigid aromatic framework, which is often associated with enhanced stability and bioavailability in pharmaceutical agents. The cyclopropyl group, on the other hand, introduces strain and unique electronic properties, potentially enhancing the compound's ability to interact with biological targets. The pyrrolidinone ring further adds complexity to the molecule, offering additional sites for functionalization and interaction.

Recent studies have highlighted the potential of N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)naphthalene-1-carboxamide as a modulator of various biological pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, computational modeling studies have revealed that this compound exhibits favorable pharmacokinetic properties, including good absorption and minimal toxicity profiles.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the naphthalene carboxylic acid derivative. This is followed by coupling reactions to introduce the cyclopropyl-pyrrolidinone moiety. The use of advanced catalytic systems and stereo-selective methodologies has enabled researchers to optimize the synthesis process, ensuring high yields and purity levels.

In terms of biological activity, N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)naphthalene-1-carboxamide has shown promise in preclinical models of neurodegenerative diseases. Specifically, it has been reported to exhibit neuroprotective effects by modulating glutamate signaling pathways and reducing oxidative stress. These findings have sparked interest in its potential application as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, recent advancements in medicinal chemistry have enabled the exploration of this compound as a scaffold for drug discovery. By leveraging its structural versatility, researchers have successfully synthesized analogs with enhanced potency and selectivity. For example, substituent modifications at the cyclopropyl position have been shown to significantly improve binding affinity to target proteins.

The integration of naphthalene and cyclopropyl-pyrrolidinone moieties in this compound also presents opportunities for further structural optimization. Current research efforts are focused on identifying optimal substituents that can enhance pharmacokinetic properties while maintaining or improving biological activity. This iterative process is expected to yield novel compounds with improved therapeutic profiles.

In conclusion, N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)naphthalene-1-carboxamide represents a compelling example of how structural diversity can be harnessed to develop innovative therapeutic agents. With its unique chemical architecture and promising biological activity, this compound continues to be a focal point for research in drug discovery and development.